Cas no 124962-12-5 (1H-Xanthen-7-ol,2,6-dibromo-2,3,4,4a,9,9a-hexahydro-1,1,4a-trimethyl-, (2S,4aS,9aS)-)

• Product Name: 1H-Xanthen-7-ol,2,6-dibromo-2,3,4,4a,9,9a-hexahydro-1,1,4a-trimethyl-, (2S,4aS,9aS)-
• CAS No: 124962-12-5
• MF: C₁₆H₂₀Br₂O₂
• MW: 404.136803627014
• CID: 193813
• PubChem ID: 147829
• Update Time: 2025-04-19

1H-Xanthen-7-ol,2,6-dibromo-2,3,4,4a,9,9a-hexahydro-1,1,4a-trimethyl-, (2S,4aS,9aS)- Chemical and Physical Properties

Names and Identifiers

• 1H-Xanthen-7-ol,2,6-dibromo-2,3,4,4a,9,9a-hexahydro-1,1,4a-trimethyl-, (2S,4aS,9aS)-
• (2S,4aS,9aS)-2,6-dibromo-1,1,4a-trimethyl-2,3,4,4a,9,9a-hexahydro-1H-xanthen-7-ol
• (7S,8aS,10aS)-3,7-dibromo-8,8,10a-trimethyl-6,7,8a,9-tetrahydro-5H-xan then-2-ol
• 4-ISOCYMOBARBATOL
• SCHEMBL15980569
• 4-Isocymbarbatol
• (7S,8aS,10aS)-3,7-dibromo-8,8,10a-trimethyl-6,7,8a,9-tetrahydro-5H-xanthen-2-ol
• CHEMBL485051
• 124962-12-5

• Inchi： 1S/C16H20Br2O2/c1-15(2)13-7-9-6-11(19)10(17)8-12(9)20-16(13,3)5-4-14(15)18/h6,8,13-14,19H,4-5,7H2,1-3H3/t13-,14-,16-/m0/s1
• InChI Key： ALTFOIOEOXFNOO-DZKIICNBSA-N
• SMILES： Br[C@H]1CC[C@@]2(C)[C@@H](CC3C=C(C(=CC=3O2)Br)O)C1(C)C

Computed Properties

• Exact Mass: 401.983
• Monoisotopic Mass: 401.983005
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 0
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.5
• XLogP3: 5.3

Experimental Properties

• Density: 1.545
• Boiling Point: 425°Cat760mmHg
• Flash Point: 210.8°C
• Refractive Index: 1.586
• PSA: 29.46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Xanthenes